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Compound of Interest

Compound Name: Oxalacetic acid

Cat. No.: B7770685 Get Quote

Technical Support Center: Oxaloacetic Acid
Solubility
This technical support center provides researchers, scientists, and drug development

professionals with guidance on improving the solubility of oxaloacetic acid for experimental

use.

Frequently Asked Questions (FAQs)
Q1: What is the typical solubility of oxaloacetic acid?

Oxaloacetic acid is a white crystalline solid.[1] It is highly soluble in water, with a reported

solubility of 100 mg/mL, which may require heating.[2] It is also soluble in organic solvents like

ethanol, DMSO, and dimethylformamide, with a solubility of approximately 15 mg/mL.[3]

Q2: Why is my oxaloacetic acid solution unstable?

Oxaloacetic acid is inherently unstable in solution and can undergo spontaneous

decarboxylation to form pyruvate, especially in aqueous solutions at physiological pH and

temperature.[2][4] This instability can impact the reliability of experiments. The pH of an

unbuffered solution of oxaloacetic acid is approximately 2.5, a condition under which it is not

very stable.

Q3: How does pH affect the solubility and stability of oxaloacetic acid?
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Adjusting the pH can significantly impact both the solubility and stability of oxaloacetic acid.

Increasing the pH of an aqueous solution to around 7.0 by adding a base like NaOH can create

the more soluble and stable salt form (oxaloacetate). However, it is crucial to prepare these

solutions immediately before use due to the inherent instability. Alkaline conditions are known

to help prevent the spontaneous decarboxylation of oxaloacetate.

Q4: What is the best way to store oxaloacetic acid?

Solid oxaloacetic acid should be stored at -20°C for long-term stability, where it can be stable

for at least four years. Stock solutions are generally recommended to be prepared fresh daily

and kept on ice. For longer-term storage of solutions, storing them in 0.1 M HCl at -80°C has

been shown to maintain stability for several months.

Troubleshooting Guide
Issue: Precipitate forms when dissolving oxaloacetic acid in a buffer.

Possible Cause: The concentration of oxaloacetic acid may be exceeding its solubility limit in

the specific buffer and conditions.

Solution:

Increase the pH: Adjust the pH of the buffer to be more alkaline (e.g., pH 7.0-7.8). This will

convert oxaloacetic acid to its more soluble salt form, oxaloacetate.

Gentle Warming: Warm the solution gently to 37°C to aid dissolution.

Sonication: Use an ultrasonic bath to help dissolve the compound.

Use a Co-solvent: If compatible with your experiment, consider preparing a concentrated

stock solution in an organic solvent like DMSO or ethanol and then diluting it into your

aqueous buffer.

Issue: The biological activity of my oxaloacetic acid solution seems to decrease over time.

Possible Cause: Oxaloacetic acid is likely degrading into pyruvate in your solution.

Solution:
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Prepare Fresh Solutions: Always prepare oxaloacetic acid solutions immediately before

your experiment.

Maintain Low Temperatures: Keep your stock solutions and experimental samples on ice

whenever possible.

Acidic Storage for Stock Solutions: For longer-term storage of stock solutions, consider

dissolving oxaloacetic acid in 0.1 M HCl and storing at -80°C.

pH Control: For experiments, use a buffered solution at a slightly alkaline pH to improve

stability compared to unbuffered water.

Quantitative Data Summary
Solvent/Condition Solubility/Stability Reference

Water 100 mg/mL (with heat)

Ethanol ~15 mg/mL

DMSO
~15 mg/mL, 125 mg/mL (with

ultrasound)

Dimethylformamide (DMF) ~15 mg/mL

0.1 M HCl at -80°C Stable for several months

Aqueous Solution (Unbuffered,

pH ~2.5)
Poor stability

Tris Buffer (pH 7.8)
More stable than in distilled

water

Experimental Protocols
Protocol 1: Preparation of a pH-Adjusted Aqueous
Solution of Oxaloacetate

Weigh the desired amount of oxaloacetic acid powder.

Add it to a phosphate-buffered saline (PBS) solution.
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Slowly add a sodium hydroxide (NaOH) solution while monitoring the pH.

Adjust the pH to approximately 7.0.

Use this solution immediately for your experiment.

Protocol 2: Preparation of a Stock Solution in an
Organic Solvent

Weigh the desired amount of oxaloacetic acid powder.

Dissolve the powder in the solvent of choice (e.g., DMSO, ethanol). Purging the solvent with

an inert gas before use is recommended.

If needed, gently warm the solution to 37°C or use an ultrasonic bath to fully dissolve the

compound.

Store this stock solution at -20°C for short-term storage.
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Caption: Workflow for preparing and stabilizing oxaloacetic acid solutions.
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Solutions for Precipitation Solutions for Instability
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Caption: Troubleshooting logic for common oxaloacetic acid solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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